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Compound of Interest

2,6-Dichloro-7,9-dihydropurin-8-
Compound Name:
one

Cat. No.: B3196242

An In-depth Technical Guide to 2,6-Dichloro-7,9-
dihydropurin-8-one

Notice of Limited Availability of Scientific Data

An exhaustive search of scientific literature and chemical databases for "2,6-Dichloro-7,9-
dihydropurin-8-one" and its tautomers, including "2,6-dichloro-8-hydroxypurine” and the
compound associated with CAS number 34215-01-7, has revealed a significant scarcity of
available information. While this compound is indexed, detailed experimental protocols,
comprehensive physicochemical properties, and extensive biological activity data are not
readily available in the public domain. This lack of information prevents the creation of a
complete technical guide as requested.

However, extensive research has been conducted on the closely related precursor, 2,6-
Dichloropurine. To provide a valuable resource, this guide will focus on the chemical structure
and properties of this well-documented compound.

Chemical Structure and Properties of 2,6-
Dichloropurine

2,6-Dichloropurine is a halogenated purine derivative that serves as a versatile intermediate in
the synthesis of various biologically active molecules.
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Chemical Structure

The structure of 2,6-Dichloropurine consists of a purine core with chlorine atoms substituted at
the 2 and 6 positions. It exists in tautomeric forms, primarily the 7H and 9H forms.

Molecular Formula: CsH2CI2Na4[1]
** JUPAC Name:** 2,6-dichloro-7H-purine[1]

CAS Number: 5451-40-1[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-Dichloropurine is presented in Table 1.

Property Value Reference
Molecular Weight 189.00 g/mol [1]

Melting Point 180 °C [2]

XLogP3 1.7 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

CZuntg p 3 ]
Rotatable Bond Count 0 [1]

Exact Mass 187.9656515 Da [1]
Topological Polar Surface Area  54.5 A2 [1]

Table 1: Physicochemical Properties of 2,6-Dichloropurine

Synthesis of 2,6-Dichloropurine

Several methods for the synthesis of 2,6-Dichloropurine have been reported. A common
approach involves the chlorination of purine precursors.
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Experimental Protocol: Chlorination of 2-amino-6-
chloropurine

A process for preparing 2,6-dichloropurine involves the chlorination of 2-amino-6-chloropurine.

[2]

Materials:

2-amino-6-chloropurine

35% aqueous hydrochloric acid

Sodium nitrite

Water

~40% aqueous sodium hydroxide

Acetonitrile

Procedure:

To 209.4 g of a 35% aqueous hydrochloric acid (2.00 mol), add 33.9 g (0.20 mol) of 2-amino-
6-chloropurine.[2]

¢ Prepare a solution by dissolving 17.9 g (0.26 mol) of sodium nitrite in 30 mL of water.[2]
e Add the sodium nitrite solution to the 2-amino-6-chloropurine mixture in a thin stream.[2]
e Stir the mixture at 15° to 20° C for 1 hour.[2]

 After the reaction is complete, dilute the resulting solution with 300 mL of water.[2]

¢ Adjust the pH to 13 by adding 229 g of an approximately 40% aqueous sodium hydroxide
solution in a thin stream.[2]

o Extract the reaction solution seven times with 400 mL of acetonitrile.[2]
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o The formed 2,6-dichloropurine can then be collected as crystals by concentrating the extract.

[2]

The following diagram illustrates the general workflow for this synthesis.
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Suspend 2-amino-6-chloropurine
in 35% HCI

i

Add Sodium Nitrite Solution

i

Stir at 15-20°C for 1 hour

i

Dilute with Water

i

Adjust pH to 13 with NaOH

i

Extract with Acetonitrile (7x)

i

Concentrate Extract to obtain
2,6-Dichloropurine Crystals
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Hypothetical Synthesis

2,6-Dichloropurine

Oxidizing Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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